Cas no 1806678-08-9 (2-Amino-5-bromo-6-mercapto-1H-benzimidazole)

• Product Name: 2-Amino-5-bromo-6-mercapto-1H-benzimidazole
• CAS No: 1806678-08-9
• MF: C₇H₆BrN₃S
• MW: 244.11163854599
• CID: 4824373
• Update Time: 2025-10-31

2-Amino-5-bromo-6-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-6-mercapto-1H-benzimidazole

• Inchi： 1S/C7H6BrN3S/c8-3-1-4-5(2-6(3)12)11-7(9)10-4/h1-2,12H,(H3,9,10,11)
• InChI Key： NSBCPNFWBMLFCC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC(N)=N2)S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2
• Topological Polar Surface Area: 55.7

Additional information on 2-Amino-5-bromo-6-mercapto-1H-benzimidazole

Recent Advances in the Study of 2-Amino-5-bromo-6-mercapto-1H-benzimidazole (CAS: 1806678-08-9)

2-Amino-5-bromo-6-mercapto-1H-benzimidazole (CAS: 1806678-08-9) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for the development of novel bioactive compounds, particularly in the areas of antiviral, anticancer, and antimicrobial therapies. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and pharmacological potential.

One of the most notable advancements in the study of 2-Amino-5-bromo-6-mercapto-1H-benzimidazole is its application in antiviral drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against RNA viruses, including SARS-CoV-2. The researchers utilized molecular docking and in vitro assays to identify key interactions between the compound and viral proteases, suggesting its potential as a lead structure for the development of broad-spectrum antiviral agents.

In the realm of anticancer research, 2-Amino-5-bromo-6-mercapto-1H-benzimidazole has shown promise as a modulator of cell cycle regulation and apoptosis. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound selectively targets cancer cells by inhibiting tubulin polymerization, thereby disrupting microtubule dynamics. The study further elucidated the structure-activity relationship (SAR) of the compound, providing insights into the critical functional groups responsible for its cytotoxic effects.

The synthetic accessibility of 2-Amino-5-bromo-6-mercapto-1H-benzimidazole has also been a focal point of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The authors employed green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of the synthesis process. This advancement is particularly relevant for large-scale production and industrial applications.

Pharmacokinetic studies have further expanded our understanding of this compound's therapeutic potential. Research published in European Journal of Pharmaceutical Sciences investigated the bioavailability and metabolic stability of 2-Amino-5-bromo-6-mercapto-1H-benzimidazole in preclinical models. The findings indicated favorable absorption and distribution profiles, with minimal off-target effects, supporting its candidacy for further drug development.

In conclusion, 2-Amino-5-bromo-6-mercapto-1H-benzimidazole (CAS: 1806678-08-9) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Recent studies have underscored its versatility, efficacy, and synthetic feasibility, paving the way for future translational research. Continued exploration of its molecular mechanisms and optimization of its pharmacological properties will be critical to unlocking its full therapeutic potential.